Cas no 1375745-81-5 (Benzyl N-[(oxolan-3-yl)methyl]carbamate)

• Product Name: Benzyl N-[(oxolan-3-yl)methyl]carbamate
• CAS No: 1375745-81-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD23163890
• CID: 3165343
• PubChem ID: 86665085
• Update Time: 2025-06-09

Benzyl N-[(oxolan-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl N-[(oxolan-3-yl)methyl]carbamate
• DB-114249
• BENZYL N-(OXOLAN-3-YLMETHYL)CARBAMATE
• QZKMPOJLSPSHQC-UHFFFAOYSA-N
• P15453
• 1375745-81-5
• benzyl (tetrahydrofuran-3-yl)methylcarbamate
• Benzyl ((tetrahydrofuran-3-yl)methyl)carbamate
• benzyl(tetrahydrofuran-3-yl)methylcarbamate
• AKOS027338427
• Carbamic acid, N-[(tetrahydro-3-furanyl)methyl]-, phenylmethyl ester
• CS-0049803
• AS-52652
• Benzyl((tetrahydrofuran-3-yl)methyl)carbamate

• MDL： MFCD23163890
• Inchi： 1S/C13H17NO3/c15-13(14-8-12-6-7-16-9-12)17-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,14,15)
• InChI Key： QZKMPOJLSPSHQC-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 393.2±25.0 °C at 760 mmHg
• Flash Point: 191.6±23.2 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Benzyl N-[(oxolan-3-yl)methyl]carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl N-[(oxolan-3-yl)methyl]carbamate

Introduction to Benzyl N-[(oxolan-3-yl)methyl]carbamate (CAS No. 1375745-81-5)

Benzyl N-[(oxolan-3-yl)methyl]carbamate, a compound with the chemical identifier CAS No. 1375745-81-5, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of carbamates, which are known for their versatile applications in medicinal chemistry and agrochemical formulations. The structural uniqueness of Benzyl N-[(oxolan-3-yl)methyl]carbamate lies in its incorporation of an oxolan-3-yl moiety, which contributes to its distinct chemical properties and potential biological activities.

The oxolan ring, a five-membered heterocyclic structure containing one oxygen atom, is a common feature in many bioactive molecules. Its presence in Benzyl N-[(oxolan-3-yl)methyl]carbamate suggests that this compound may exhibit properties such as enhanced solubility, improved bioavailability, or specific interactions with biological targets. Recent studies have highlighted the importance of oxolane derivatives in drug design, particularly due to their ability to mimic natural products and exhibit favorable pharmacokinetic profiles.

In the realm of pharmaceutical research, carbamates are widely recognized for their role as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The benzyl group in Benzyl N-[(oxolan-3-yl)methyl]carbamate adds another layer of complexity, potentially influencing the compound's metabolic stability and interaction with enzymes. This makes it a valuable candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like Benzyl N-[(oxolan-3-yl)methyl]carbamate with greater accuracy. These tools have been instrumental in identifying potential binding sites and understanding the mechanisms of action for such molecules. For instance, studies have suggested that the oxolan ring may interact with specific amino acid residues in protein targets, leading to modulatory effects on cellular processes.

The synthesis of Benzyl N-[(oxolan-3-yl)methyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxolan moiety necessitates careful handling to ensure regioselectivity and yield optimization. Researchers have employed various synthetic strategies, including nucleophilic substitution and cyclization reactions, to construct the desired structure efficiently.

Evaluation of the pharmacological properties of Benzyl N-[(oxolan-3-yl)methyl]carbamate has revealed promising results in preclinical studies. These investigations have focused on its potential as an inhibitor or modulator of key enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The compound's ability to cross cell membranes and exert effects at the molecular level makes it an attractive candidate for further development.

In conclusion, Benzyl N-[(oxolan-3-yl)methyl]carbamate (CAS No. 1375745-81-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a promising candidate for future therapeutic applications. Continued research into this compound will likely uncover new insights into its mechanisms of action and potential clinical uses.